5-chloro-2-methoxy-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H19ClN6O2/c1-28-16-3-2-13(20)12-15(16)19(27)23-11-10-22-17-4-5-18(26-25-17)24-14-6-8-21-9-7-14/h2-9,12H,10-11H2,1H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key: ALXLVIXXAHTUTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCNC2=NN=C(C=C2)NC3=CC=NC=C3
• Molecular Formula: C19H19ClN6O2
• Molecular Weight: 398.8 g/mol

Description

5-chloro-2-methoxy-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C19H19ClN6O2 and its molecular weight is 398.85. The purity is usually 95%.
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Scientific Research Applications

Neuroleptic Activity of Benzamides

Research on benzamides, similar in structure to the compound , has demonstrated potential neuroleptic activities. For instance, the synthesis and evaluation of benzamides for inhibitory effects on apomorphine-induced stereotyped behavior in rats have identified compounds with enhanced activity compared to metoclopramide, indicating their potential as potent drugs for treating psychosis with fewer side effects (Iwanami et al., 1981).

Anti-Inflammatory and Analgesic Agents

Benzodifuranyl derivatives, with a similar basis in their chemical structure, have been synthesized and shown to possess significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties. These compounds, including various heterocyclic compounds such as triazines, oxadiazepines, and thiazolopyrimidines, demonstrate the versatility of benzamide analogs in drug development for anti-inflammatory and analgesic therapies (Abu‐Hashem et al., 2020).

Antimicrobial Applications

Pyridine derivatives, structurally related to the compound of interest, have been explored for their antimicrobial properties. Synthesis of new pyridine derivatives and their subsequent evaluation against various strains of bacteria and fungi have revealed variable and modest antimicrobial activity, showcasing the potential for such compounds in addressing infectious diseases (Patel et al., 2011).

Antiviral Activity

Benzamide-based compounds have been investigated for their antiviral activities, particularly against avian influenza viruses. Novel synthesis routes for benzamide-based 5-aminopyrazoles and their derivatives have resulted in compounds with significant anti-influenza A virus activity, underscoring the potential for developing new antiviral agents from this chemical class (Hebishy et al., 2020).

Antitumor Agents

Benzamide derivatives have been synthesized and tested for their antitumor activity. The exploration of pyridooxazines and pyridothiazines for their effects on the proliferation of cultured L1210 cells and survival of mice bearing P388 leukemia demonstrates the therapeutic potential of benzamide analogs in cancer treatment (Temple et al., 1983).